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Compound of Interest

Compound Name: 6-oxooctanoyl-CoA

Cat. No.: B15599266

Disclaimer: A specific Safety Data Sheet (SDS) for 6-oxooctanoyl-CoA is not readily available.
The following guidance is based on general laboratory safety principles for handling
biochemical reagents of a similar class. It is imperative to handle this compound with caution,
assuming it may have potential hazards until more specific information is available. Always
consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe handling and disposal of 6-oxooctanoyl-
CoA.

Chemical and Physical Properties of Similar
Compounds

To provide a general understanding of the substance class, the following table summarizes the
computed properties of related acyl-CoA compounds. This data is for informational purposes
only.
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3-oxooctanoyl-

Property _— Hexanoyl-CoA  Pentanoyl-CoA Stearoyl-CoA
o

Molecular C29H48N7018P  C27H46N7017P  C26H44N7017P  C39H70N7017P
Formula 3S 3S 3S 3S
Molecular Weight  907.7 g/mol 865.7 g/mol 851.7 g/mol 1034.0 g/mol
Physical

o Not available Solid Not available Solid
Description

Personal Protective Equipment (PPE)

The minimum personal protective equipment (PPE) should be worn at all times when handling
6-oxooctanoyl-CoA to prevent skin and eye contact.[1][2]

PPE Category Item Specification
Must be equipped with side-
Eye Protection Safety Goggles shields to protect against

splashes.[1]

Minimum for incidental contact.
[1] For extended contact,
Hand Protection Disposable Nitrile Gloves consider double-gloving or
using thicker, chemical-

resistant gloves.[3]

Should be worn over personal

Body Protection Laboratory Coat clothing to protect from spills.

[2]

Required to protect feet from
Footwear Closed-Toe Shoes

spills and falling objects.[3]

PPE Donning and Doffing Workflow
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1. Put on Lab Coat

2. Put on Safety Goggles

3. Put on Gloves

1. Remove Gloves

2. Remove Lab Coat

Click to download full resolution via product page

3. Remove Safety Goggles

Caption: Workflow for donning and doffing Personal Protective Equipment.

Operational and Disposal Plans
Safe Handling Protocol

e Preparation:
o Read and understand this safety guide before handling the compound.
o Ensure a clean and organized workspace.
o Locate the nearest eyewash station and safety shower before starting work.
« Personal Protective Equipment (PPE):
o Don the appropriate PPE as specified in the table and diagram above.[1][2][3]

¢ Handling:
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[e]

Handle the compound in a well-ventilated area.

o

Avoid creating dust or aerosols.

[¢]

Use a spatula or other appropriate tools to handle the solid compound.

[¢]

If making a solution, add the solid to the solvent slowly.

[e]

Keep containers tightly closed when not in use.

» After Handling:
o Doff PPE in the correct order to avoid contamination.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Disposal Plan

All waste materials should be considered potentially hazardous and disposed of according to
institutional and local regulations.[4]

o Waste Segregation:

o Do not mix 6-oxooctanoyl-CoA waste with other waste streams unless explicitly
permitted by your institution's EHS department.[5]

e Solid Waste:

o Collect any solid waste, including contaminated consumables (e.g., weigh boats, pipette
tips), in a clearly labeled, sealed container.

e Liquid Waste:

o Collect aqueous and organic solvent waste in separate, compatible, and clearly labeled
containers.[5]

o Do not dispose of solutions containing 6-oxooctanoyl-CoA down the drain.[6]
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e Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE in the appropriate hazardous
waste container.[4]

o Empty Containers:

o Empty containers that held 6-oxooctanoyl-CoA should be triple-rinsed with a suitable
solvent.[7] The rinsate must be collected and disposed of as hazardous liquid waste.[7]

o Waste Pickup:

o Arrange for the collection of all hazardous waste by your institution's EHS department or a
licensed waste disposal contractor.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 6-
Oxooctanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599266#personal-protective-equipment-for-
handling-6-oxooctanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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